Cas no 830348-07-7 (Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)-)

Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)- structure
830348-07-7 structure
Product name:Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)-
CAS No:830348-07-7
MF:C15H12ClF3N2O
MW:328.716793060303
CID:678746
PubChem ID:68640179

Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[2-(3-chloro-2-pyridinyl)ethyl]-2-(trifluoromethyl)-
    • N-[2-(3-chloropyridin-2-yl)ethyl]-2-(trifluoromethyl)benzamide
    • 830348-07-7
    • DTXSID80738718
    • SCHEMBL3431762
    • FNMFUUCVWGLWFO-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H12ClF3N2O/c16-12-6-3-8-20-13(12)7-9-21-14(22)10-4-1-2-5-11(10)15(17,18)19/h1-6,8H,7,9H2,(H,21,22)
    • InChI Key: FNMFUUCVWGLWFO-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=C(C=CC=N2)Cl)C(F)(F)F

Computed Properties

  • Exact Mass: 328.0590252g/mol
  • Monoisotopic Mass: 328.0590252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42Ų
  • XLogP3: 3.6

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